Cas no 1806998-41-3 (Methyl 2-(bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 2-(bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-5-acetate
• CAS No: 1806998-41-3
• MF: C₁₁H₉BrF₂N₂O₂
• MW: 319.102168798447
• CID: 4806595
• Update Time: 2025-06-11

Methyl 2-(bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H9BrF2N2O2/c1-18-9(17)3-6-2-7(5-15)8(4-12)16-10(6)11(13)14/h2,11H,3-4H2,1H3
• InChI Key： ASQHXFYOLMJDKM-UHFFFAOYSA-N
• SMILES： BrCC1=C(C#N)C=C(CC(=O)OC)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 1.6
• Topological Polar Surface Area: 63

Additional information on Methyl 2-(bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-5-acetate

Recent Advances in the Application of Methyl 2-(bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-5-acetate (CAS: 1806998-41-3) in Chemical Biology and Pharmaceutical Research

Methyl 2-(bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-5-acetate (CAS: 1806998-41-3) is a highly versatile intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its role as a key building block for the construction of pyridine-based heterocycles, which are prevalent in many therapeutic agents. This compound's unique structural features, including the bromomethyl and difluoromethyl groups, make it a valuable precursor for further functionalization and derivatization in drug discovery programs.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized Methyl 2-(bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-5-acetate as a starting material for the synthesis of novel kinase inhibitors. The bromomethyl group served as an excellent leaving group for nucleophilic substitution reactions, enabling the introduction of various amine functionalities. The resulting compounds exhibited potent inhibitory activity against several cancer-related kinases, with IC50 values in the low nanomolar range. This work underscores the compound's utility in the development of targeted cancer therapies.

Another significant application of this compound was reported in Bioorganic & Medicinal Chemistry Letters, where it was used to synthesize a series of antifungal agents. The difluoromethyl group at the 6-position of the pyridine ring was found to enhance the compounds' metabolic stability and membrane permeability, leading to improved in vivo efficacy against Candida species. The study demonstrated that derivatives of Methyl 2-(bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-5-acetate could serve as promising leads for the development of new antifungal drugs with novel mechanisms of action.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of Methyl 2-(bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-5-acetate to improve yield and purity. A 2024 patent application disclosed an improved synthetic route that reduces the number of steps and minimizes the formation of byproducts. This development is particularly important for scaling up production to meet the growing demand for this intermediate in pharmaceutical research and development.

Looking forward, Methyl 2-(bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-5-acetate continues to attract attention in drug discovery due to its structural versatility. Current research directions include its application in PROTAC (proteolysis targeting chimera) technology and as a scaffold for covalent inhibitor design. The compound's ability to serve as a platform for diverse chemical modifications positions it as a valuable tool in the medicinal chemist's toolkit for addressing challenging therapeutic targets.